![molecular formula C18H19ClN2O2 B5744466 1-(3-chlorophenyl)-4-(3-methoxybenzoyl)piperazine](/img/structure/B5744466.png)
1-(3-chlorophenyl)-4-(3-methoxybenzoyl)piperazine
Overview
Description
1-(3-chlorophenyl)-4-(3-methoxybenzoyl)piperazine is a useful research compound. Its molecular formula is C18H19ClN2O2 and its molecular weight is 330.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.1135055 g/mol and the complexity rating of the compound is 399. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
1-(3-Chlorophenyl)-4-(3-methoxybenzoyl)piperazine derivatives have been extensively studied for their antimicrobial properties. For instance, Bektaş et al. (2007) synthesized various triazole derivatives, including those related to this compound, and found them to possess good or moderate antimicrobial activities against various microorganisms (Bektaş et al., 2007). Similarly, Patil et al. (2021) synthesized new piperazine derivatives and conducted in vitro screening for antimicrobial activity, showing promising results in developing more potent antimicrobials (Patil et al., 2021).
Anticancer and Antituberculosis Studies
Compounds related to this compound have been evaluated for their potential in treating cancer and tuberculosis. Mallikarjuna et al. (2014) synthesized derivatives and tested them for in vitro anticancer and antituberculosis activities, with some compounds showing significant results in both categories (Mallikarjuna et al., 2014). Yurttaş et al. (2014) also synthesized 1,2,4-triazine derivatives bearing a piperazine amide moiety and evaluated their antitumor activity against breast cancer cells, finding compounds with 3-chlorophenyl substitutions to be promising antiproliferative agents (Yurttaş et al., 2014).
Synthesis and Characterization
Various studies have focused on the synthesis and characterization of derivatives of this compound. For example, Marvanová et al. (2016) designed and synthesized new arylpiperazin-1-yl derivatives as potential dual antihypertensive agents, emphasizing the importance of the piperazine structure in these compounds (Marvanová et al., 2016). Ghasemi et al. (2020) synthesized piperazin-2-one derivatives through bioisosteric substitution, highlighting the versatility of the piperazine moiety in drug development (Ghasemi et al., 2020).
Electrochemical Characterization and Detection
The electrochemical properties of piperazine derivatives have been investigated, with potential applications in forensic science. Silva et al. (2021) developed a rapid and portable electrochemical method for detecting 1-(3-chlorophenyl)piperazine in forensic samples, demonstrating the compound's distinct electrochemical behavior (Silva et al., 2021).
Properties
IUPAC Name |
[4-(3-chlorophenyl)piperazin-1-yl]-(3-methoxyphenyl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O2/c1-23-17-7-2-4-14(12-17)18(22)21-10-8-20(9-11-21)16-6-3-5-15(19)13-16/h2-7,12-13H,8-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZQNSXGYFMBFKI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.